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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B028283 Get Quote

Essential Safety and Handling Guide for
Paeonilactone B
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

information for handling Paeonilactone B in a laboratory setting. Given the absence of a

comprehensive Safety Data Sheet (SDS), this document is based on available chemical

properties and general best practices for handling powdered chemical compounds with irritant

properties.

I. Chemical and Physical Properties
A summary of the known quantitative data for Paeonilactone B is presented below. This

information is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₁₀H₁₂O₄ PubChem

Molecular Weight 196.20 g/mol PubChem

Appearance Powder BioCrick

Boiling Point 417.4 ± 45.0 °C at 760 mmHg ChemSrc

Flash Point 171.5 ± 22.2 °C ChemSrc

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Storage Temperature -20°C MedChemExpress

Hazard Codes Xi (Irritant) ChemSrc

II. Personal Protective Equipment (PPE)
Due to its classification as an irritant (Xi) and its powdered form, a comprehensive PPE

strategy is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn. Double-gloving is

recommended when handling

larger quantities or for

prolonged periods. Inspect

gloves for tears or punctures

before use.

Eye and Face Protection
Safety glasses with side

shields or goggles; face shield

Safety glasses are the

minimum requirement. When

there is a risk of splashing or

aerosolization of the powder,

safety goggles and a face

shield must be worn.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat is

required. Ensure it is clean and

appropriate for the tasks being

performed.

Respiratory Protection N95 respirator or higher

A NIOSH-approved respirator

is necessary when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

III. Operational and Handling Plan
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

A. Engineering Controls:

Ventilation: All handling of Paeonilactone B powder should be conducted in a certified

chemical fume hood to control airborne dust.
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Eye Wash and Safety Shower: An operational and easily accessible eye wash station and

safety shower are mandatory in the immediate work area.

B. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent pads.

Weighing: When weighing the powder, use a draft shield or conduct the process in a fume

hood to prevent dispersal.

Solution Preparation: When dissolving the powder, add the solvent slowly to the solid to

minimize dust generation.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of gloves properly. Wash hands thoroughly with soap and water.

IV. Emergency and Disposal Plan
A clear and concise plan for emergencies and waste disposal is critical for laboratory safety.

A. Emergency Procedures:
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing. 3.

Seek medical attention if irritation persists.

Eye Contact

1. Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. 2. Remove contact lenses if

present and easy to do. 3. Seek immediate

medical attention.

Inhalation

1. Move the individual to fresh air immediately.

2. If breathing is difficult, provide respiratory

support. 3. Seek immediate medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Minor Spill (in fume hood)

1. Restrict access to the area. 2. Wearing

appropriate PPE, cover the spill with an

absorbent material. 3. Gently sweep the

material into a labeled waste container. 4.

Decontaminate the area with a suitable cleaning

agent.

Major Spill (outside fume hood)

1. Evacuate the immediate area. 2. Alert others

and the laboratory supervisor. 3. Restrict access

to the spill area. 4. Follow institutional

procedures for hazardous material spills. Do not

attempt to clean up a major spill without proper

training and equipment.

B. Disposal Plan:

Waste Generation: All materials contaminated with Paeonilactone B, including gloves,

absorbent pads, and empty containers, should be considered chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b028283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect all waste in a clearly labeled, sealed container.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not dispose of Paeonilactone B down the drain.

V. Visual Workflow for Spill Management
The following diagram outlines the logical steps for responding to a chemical spill of

Paeonilactone B.
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Paeonilactone B Spill Response Workflow

To cite this document: BenchChem. [Personal protective equipment for handling
Paeonilactone B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028283#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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